Cas no 156899-14-8 (1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene)

• Product Name: 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene
• CAS No: 156899-14-8
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5917494
• PubChem ID: 10584318
• Update Time: 2025-06-12

1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene
• 1-isobutyl-4-(1-isocyanatoethyl)benzene
• 156899-14-8
• EN300-1830503

• Inchi： 1S/C13H17NO/c1-10(2)8-12-4-6-13(7-5-12)11(3)14-9-15/h4-7,10-11H,8H2,1-3H3
• InChI Key： AUYHBCOFPVPFFP-UHFFFAOYSA-N
• SMILES： C1(C(N=C=O)C)=CC=C(CC(C)C)C=C1

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 279.0±19.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene

Recent Advances in the Study of 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene (CAS: 156899-14-8) in Chemical Biology and Pharmaceutical Research

The compound 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene (CAS: 156899-14-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development. The compound's isocyanate functional group and aromatic structure make it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. For instance, researchers have utilized 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene as a building block in the development of novel urea derivatives, which exhibit potent inhibitory effects on specific enzymatic targets. These findings were published in a 2023 study in the Journal of Medicinal Chemistry, where the compound's reactivity and stability under various conditions were thoroughly characterized.

In addition to its synthetic utility, the biological activity of 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene has been investigated in the context of inflammatory diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibit significant anti-inflammatory properties by modulating key signaling pathways, such as the NF-κB pathway. These results suggest potential applications in the treatment of chronic inflammatory conditions, although further in vivo studies are required to validate these findings.

The pharmacokinetic properties of 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene have also been a subject of recent research. A 2023 preprint on ChemRxiv reported preliminary data on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. The study indicated moderate bioavailability and a favorable safety profile in rodent models, paving the way for future preclinical studies. However, challenges such as potential toxicity at higher doses and metabolic stability remain to be addressed.

From a mechanistic perspective, computational modeling has provided insights into the compound's interactions with biological targets. Molecular docking studies, as described in a 2023 article in Journal of Chemical Information and Modeling, revealed that 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene can form stable hydrogen bonds with active site residues of target proteins, explaining its observed inhibitory effects. These computational findings complement experimental data and offer a roadmap for rational drug design.

In conclusion, 1-(1-Isocyanatoethyl)-4-(2-methylpropyl)benzene (CAS: 156899-14-8) represents a promising scaffold for further exploration in drug discovery. Its synthetic versatility, biological activity, and relatively favorable pharmacokinetic profile make it a compelling candidate for the development of novel therapeutics. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, as well as expanding its applications to other disease areas. The integration of computational and experimental approaches will be crucial in advancing our understanding of this compound's full potential.